N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H12FN5O3/c1-8-6-12(18-23-8)13(21)16-4-5-20-14(22)10-7-9(15)2-3-11(10)17-19-20/h2-3,6-7H,4-5H2,1H3,(H,16,21)
• InChI Key: PTCXDSGCNJPERE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN2C(=O)C3=C(C=CC(=C3)F)N=N2
• Molecular Formula: C14H12FN5O3
• Molecular Weight: 317.27 g/mol
• CAS No.: 1903308-02-0

Description

N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H12FN5O3 and its molecular weight is 317.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Microwave-Assisted Synthesis and Biological Activities : Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates with various heterocyclic nuclei were synthesized, showing moderate antimicrobial, antiurease, and antilipase activities. This illustrates the potential for designing compounds with specific biological activities through the inclusion of fluorine and specific structural modifications (Başoğlu et al., 2013).

• Antibacterial Activities of Quinolones : A study on 6-fluoro-7-substituted-1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids revealed that compounds with oxazole substituents exhibited significant in vitro potency against Gram-positive bacteria, highlighting the importance of fluorine and oxazole moieties in enhancing antibacterial properties (Cooper et al., 1990).

• Novel Antimicrobial Agents : The synthesis of N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives and their subsequent evaluation revealed potential antimicrobial activity, demonstrating the utility of fluorine-containing heterocycles in developing new antimicrobial agents (Babu et al., 2015).

Fluorescent Dyes and Optical Properties

• Long Wavelength Fluorescent Dyes : The chemical, photophysical, and photostability properties of 5,9-diaminodibenzo[a,j]phenoxazinium chloride were evaluated, suggesting its use as a fluorescent probe due to favorable lifetimes, quantum yields, and photostabilities, particularly in the red/far-red spectral region (Song et al., 2008).

• Synthesis and Optical Properties of Octupolar Molecule : An octupolar molecule with an s-triazine core and N-ethylcarbazole groups was synthesized, displaying significant two-photon absorption (2PA) cross-sections, indicating its potential for high-tech applications such as nonlinear optics and organic light-emitting diodes (Xu et al., 2007).

Mechanism of Action

Target of Action

The primary target of the compound N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-5-methylisoxazole-3-carboxamide is believed to be cholinesterase enzymes, specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . These enzymes play a crucial role in the nervous system by breaking down acetylcholine, a neurotransmitter that is essential for transmitting signals in the nervous system .

Mode of Action

This compound interacts with its targets, AChE and BuChE, by inhibiting their activity . This inhibition prevents the breakdown of acetylcholine, thereby increasing its availability and enhancing signal transmission in the nervous system .

Biochemical Pathways

The compound’s action affects the cholinergic pathway, which involves the synthesis, release, and degradation of acetylcholine . By inhibiting AChE and BuChE, this compound disrupts the normal degradation of acetylcholine, leading to an increase in acetylcholine levels . This can enhance cholinergic transmission, which is often impaired in conditions like Alzheimer’s disease .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve an increase in acetylcholine levels due to the inhibition of AChE and BuChE . This can enhance cholinergic transmission, potentially improving cognitive function in conditions characterized by cholinergic deficits .

Biochemical Analysis

Biochemical Properties

N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-5-methylisoxazole-3-carboxamide has been shown to interact with enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . The compound exhibits good inhibitory activity against AChE . The nature of these interactions involves the compound binding to the active sites of these enzymes, thereby inhibiting their activity .

Cellular Effects

The effects of this compound on cells are primarily related to its inhibitory activity against AChE . By inhibiting AChE, the compound can influence cell function, including impacts on cell signaling pathways and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with the catalytic site and peripheral anionic site of the AChE active site . This interaction results in the inhibition of AChE, thereby affecting the breakdown of acetylcholine in the body .